Benzyl N-[(2’-(Trityltetrazol-5-yl-1,1’-biphenyl-4-yl]-methyl-2-amino-3-methylbutanoate
Benzyl N-[(2’-(Trityltetrazol-5-yl-1,1’-biphenyl-4-yl]-methyl-2-amino-3-methylbutanoate
Brand Name:
Vulcanchem
CAS No.:
1798894-89-9
VCID:
VC0018590
InChI:
InChI=1S/C45H41N5O2/c1-33(2)42(44(51)52-32-35-17-7-3-8-18-35)46-31-34-27-29-36(30-28-34)40-25-15-16-26-41(40)43-47-49-50(48-43)45(37-19-9-4-10-20-37,38-21-11-5-12-22-38)39-23-13-6-14-24-39/h3-30,33,42,46H,31-32H2,1-2H3/t42-/m0/s1
SMILES:
CC(C)C(C(=O)OCC1=CC=CC=C1)NCC2=CC=C(C=C2)C3=CC=CC=C3C4=NN(N=N4)C(C5=CC=CC=C5)(C6=CC=CC=C6)C7=CC=CC=C7
Molecular Formula:
C45H41N5O2
Molecular Weight:
683.856
Benzyl N-[(2’-(Trityltetrazol-5-yl-1,1’-biphenyl-4-yl]-methyl-2-amino-3-methylbutanoate
CAS No.: 1798894-89-9
Reference Standards
VCID: VC0018590
Molecular Formula: C45H41N5O2
Molecular Weight: 683.856
CAS No. | 1798894-89-9 |
---|---|
Product Name | Benzyl N-[(2’-(Trityltetrazol-5-yl-1,1’-biphenyl-4-yl]-methyl-2-amino-3-methylbutanoate |
Molecular Formula | C45H41N5O2 |
Molecular Weight | 683.856 |
IUPAC Name | benzyl (2S)-3-methyl-2-[[4-[2-(2-trityltetrazol-5-yl)phenyl]phenyl]methylamino]butanoate |
Standard InChI | InChI=1S/C45H41N5O2/c1-33(2)42(44(51)52-32-35-17-7-3-8-18-35)46-31-34-27-29-36(30-28-34)40-25-15-16-26-41(40)43-47-49-50(48-43)45(37-19-9-4-10-20-37,38-21-11-5-12-22-38)39-23-13-6-14-24-39/h3-30,33,42,46H,31-32H2,1-2H3/t42-/m0/s1 |
Standard InChIKey | BURFWGAOHZRLMS-WBCKFURZSA-N |
SMILES | CC(C)C(C(=O)OCC1=CC=CC=C1)NCC2=CC=C(C=C2)C3=CC=CC=C3C4=NN(N=N4)C(C5=CC=CC=C5)(C6=CC=CC=C6)C7=CC=CC=C7 |
Synonyms | N-[[2’-[2-(Triphenylmethyl)-2H-tetrazol-5-yl][1,1’-biphenyl]-4-yl]methyl]-L-valine Phenylmethyl Ester; |
PubChem Compound | 102346408 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume